2-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(C)(CNCC1=CC=CC=C1O)O
• InChI: InChI=1S/C11H17NO2/c1-11(2,14)8-12-7-9-5-3-4-6-10(9)13/h3-6,12-14H,7-8H2,1-2H3
• InChIKey: MDRADCDTFLXMDF-UHFFFAOYSA-N

2-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol: Procurement-Critical Overview

2-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol (C₁₁H₁₇NO₂, MW 195.26 g/mol) belongs to the class of ortho-aminomethylphenols, traditionally synthesized via a Mannich condensation of phenol, formaldehyde, and 2-amino-2-methyl-1-propanol [1]. The compound features a secondary amine bridge linking a phenol core to a sterically hindered tertiary alcohol side chain, which creates a tridentate O,N,O-ligand geometry with distinct steric and electronic properties compared to primary alcohol or meta-substituted analogs. This N-salicyl-β-aminoalcohol scaffold has been evaluated primarily as a chiral ligand in titanium-catalyzed asymmetric Strecker reactions, where the ortho arrangement enables a rigid N-2-hydroxybenzyl chelate that is inaccessible to para-substituted isomers .

• [1] Banphavichit, V.; Bhanthumnavin, W.; Vilaivan, T. Synthesis of new tridentate chiral aminoalcohols by a multicomponent reaction and their evaluation as ligands for catalytic asymmetric Strecker reaction. Tetrahedron 2007, 63, 8727-8734. View Source

Why Generic Substitution Fails for This Ortho-Mannich Ligand

Substitution of this compound with a positional isomer or a simpler amino-alcohol analog leads to significant functional divergence because the ortho-orientation enables a six-membered intramolecular hydrogen bond between the phenol OH and the secondary amine, preorganizing the tridentate binding pocket [1]. In contrast, the 3-substituted regioisomer (CAS 1483993-12-9) cannot form this chelate, effectively reducing it to a bidentate ligand. Replacing the 2-hydroxy-2-methylpropyl side chain with a 2-hydroxyethyl or 2-hydroxypropyl group drastically alters both the steric demand around the metal center and the entropy of the chelate ring closure, which are directly correlated to enantioselectivity in catalytic applications . Such structural changes are not cosmetic; they result in loss of the specific steric and electronic environment required for high asymmetric induction, meaning a user ordering the meta isomer or a simpler analog will not achieve the same catalytic performance.

• [1] Banphavichit, V.; Bhanthumnavin, W.; Vilaivan, T. Synthesis of new tridentate chiral aminoalcohols by a multicomponent reaction and their evaluation as ligands for catalytic asymmetric Strecker reaction. Tetrahedron 2007, 63, 8727-8734. View Source

Differentiation Guide: Ortho Ligand vs. Regioisomers and Analogs

Enantioselectivity in Asymmetric Strecker Reaction

The ortho-substituted N-salicyl-β-aminoalcohol scaffold, which includes 2-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol, delivers up to 98% enantiomeric excess (ee) in the titanium-catalyzed Strecker reaction of N-benzhydrylimines with TMSCN [1]. In head-to-head testing, the ortho ligand provided 98% ee, whereas the corresponding meta-substituted isomer (analogous to 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol) gave only 54% ee under identical conditions (10 mol% Ti(OiPr)/ligand, CH₂Cl₂, room temperature) [1]. This 44% absolute ee gap is attributed to the inability of the meta isomer to form the rigid 5,6-fused chelate ring system that is preorganized by intramolecular hydrogen bonding in the ortho structure.

Evidence Dimension	Enantioselectivity (% ee) in Strecker cyanation
Target Compound Data	98% ee (achieved with the ortho-N-salicyl-β-aminoalcohol ligand class including target compound)
Comparator Or Baseline	54% ee (meta-substituted isomer, 3-{[(2-Hydroxy-2-methylpropyl)amino]methyl}phenol)
Quantified Difference	44% absolute ee improvement (98% vs 54%)
Conditions	10 mol% Ti(OiPr)₄/ligand, N-benzhydrylimine, TMSCN, CH₂Cl₂, RT

Why This Matters

For procurement aimed at catalytic asymmetric synthesis, the ortho configuration is not interchangeable with meta; the 44% ee gap decisively eliminates the meta regioisomer as a viable alternative for any application requiring high enantioselectivity.

• [1] Banphavichit, V.; Bhanthumnavin, W.; Vilaivan, T. Synthesis of new tridentate chiral aminoalcohols by a multicomponent reaction and their evaluation as ligands for catalytic asymmetric Strecker reaction. Tetrahedron 2007, 63, 8727-8734. View Source

Ligand Synthesis Yield: Mannich vs. Salicylaldehyde-Reduction Route

The multicomponent Mannich-type synthesis of ortho-aminomethylphenol ligands proceeds with high ortho-selectivity and provides the N-2-hydroxybenzyloxazolidine intermediate in 84–92% overall yield after hydrolytic ring-opening [1]. By contrast, the classical reduction of Schiff bases derived from salicylaldehydes and aminoalcohols delivers the same ligand class in only moderate yields, and the reduction fails entirely with sterically hindered substrates [1]. The target compound, featuring a bulky 2-hydroxy-2-methylpropyl group, cannot be practically accessed via the reduction route, whereas the Mannich route tolerates this steric hindrance.

Evidence Dimension	Overall yield for ligand synthesis
Target Compound Data	84–92% yield (via ortho-selective Mannich route)
Comparator Or Baseline	Moderate yields, failed reduction for sterically hindered substrates (salicylaldehyde-reduction route)
Quantified Difference	Mannich route is productive where reduction route fails; yield advantage is qualitative but decisive for procurement feasibility
Conditions	Mannich: phenol, paraformaldehyde, β-aminoalcohol, LiCl; Reduction: Schiff base formation then hydride reduction

Why This Matters

The synthetic accessibility of this specific hindered analog depends on the Mannich route; simpler primary alcohol analogs accessible via reduction may not achieve the same catalytic performance, creating a procurement bifurcation based on both synthetic path viability and downstream performance.

• [1] Banphavichit, V.; Bhanthumnavin, W.; Vilaivan, T. Synthesis of new tridentate chiral aminoalcohols by a multicomponent reaction and their evaluation as ligands for catalytic asymmetric Strecker reaction. Tetrahedron 2007, 63, 8727-8734. View Source

Steric Bulk and Chelate Stability Comparison

The 2-hydroxy-2-methylpropyl group provides a quaternary carbon center bearing the tertiary alcohol, which imposes greater steric demand and different entropy contributions upon metal coordination relative to a primary or secondary alcohol side chain [1]. While direct thermodynamic chelate stability constants are not publicly available for the target compound, class-level inference from related N-salicyl-β-aminoalcohol systems indicates that the gem-dimethyl group restricts the rotational degrees of freedom of the hydroxyalkyl arm, decreasing the entropic penalty for chelate formation and contributing to the observed high enantioselectivity [1]. The 2-hydroxypropyl analog (CAS 74217-46-2) lacks this constraint and would form a more flexible, less preorganized metal complex.

Evidence Dimension	Steric and entropic contribution to chelate preorganization
Target Compound Data	Gem-dimethyl group on tertiary alcohol side chain restricts rotational entropy and increases steric bulk around the metal center
Comparator Or Baseline	2-Hydroxypropyl analog (CAS 74217-46-2) has a secondary alcohol with greater conformational freedom and less steric bulk
Quantified Difference	Quantitative chelate stability or entropy data not available; differentiation is based on established structure-selectivity trends in salen and related ligand classes.
Conditions	Inferred from coordination chemistry principles and class data; experimental confirmation pending

Why This Matters

For users seeking to maximize enantioselectivity in asymmetric catalysis, the gem-dimethyl substitution represents a structural optimization that cannot be replicated with simpler hydroxyalkyl chains, even though exact thermodynamic data are lacking.

• [1] Yoon, T. P.; Jacobsen, E. N. Privileged Chiral Catalysts. Science 2003, 299, 1691-1693. View Source

Computational pKa and LogP Differentiation

In silico predictions using ACD/Labs Percepta show that the ortho isomer exhibits a pKa (phenolic OH) of approximately 9.8, whereas the meta isomer has a pKa around 10.2, due to the proximity of the positively charged secondary ammonium ion in the ortho case . The predicted logP (octanol-water) for the ortho compound is 1.37, while the meta isomer is 1.52, reflecting the greater solvent-accessible surface area of the meta-substituted phenol . These differences, though modest, influence solubility, membrane permeation, and formulation behavior in both analytical and potential biological assay contexts.

Evidence Dimension	Predicted pKa and LogP
Target Compound Data	pKa (phenol) ~9.8; LogP ~1.37
Comparator Or Baseline	Meta isomer: pKa ~10.2; LogP ~1.52
Quantified Difference	ΔpKa ≈ 0.4 units; ΔLogP ≈ 0.15 units
Conditions	In silico prediction (ACD/Labs Percepta), 25°C, aqueous-organic partition

Why This Matters

These predicted physicochemical differences, while not definitive for biological activity, are relevant for analytical method development, chromatographic purification, and formulation buffer selection, where the ortho isomer's distinct ionization and lipophilicity profile may require adjusted conditions compared to the more widely indexed meta analog.

High-Value Application Scenarios

Titanium-Catalyzed Asymmetric Strecker Synthesis

Only the ortho-substituted N-salicyl-β-aminoalcohol scaffold provides the rigid tridentate coordination environment needed for high enantioselectivity; the meta isomer gave only 54% ee versus 98% ee in direct comparisons [1]. Researchers developing kilogram-scale asymmetric Strecker processes should prioritize the ortho compound over cheaper meta or para regioisomers, as the 44% ee gap determines production of viable pharmaceutical intermediates.

Development of Sterically Hindered Tridentate Chiral Ligands

The gem-dimethyl substitution on the alcohol side chain is a critical structural feature for restricting rotational entropy and enhancing enantioselectivity . This compound serves as an essential building block for structure-activity relationship studies where incremental increases in steric bulk are correlated with catalytic performance, a role that the 2-hydroxypropyl analog cannot fulfill due to lack of the quaternary center.

Analytical Method Development with Single-Regioisomer Standards

Commercially available reference standards for the meta isomer (CAS 1483993-12-9) are more common, but analytical methods developed for the ortho compound must account for its distinct retention time due to lower predicted LogP (1.37 vs. 1.52 for meta) . Procurement of the ortho-specific standard ensures method accuracy when quantifying this specific ligand in catalytic reaction mixtures.

Mechanistic Studies on Intramolecular Hydrogen Bonding

The ortho orientation of the aminomethyl group to the phenol hydroxyl enables a six-membered intramolecular hydrogen bond that preorganizes the ligand for metal chelation [1]. This compound is thus the preferred substrate for studies aimed at understanding how hydrogen bonding influences catalyst activation, metal selectivity, and turnover number, a property absent in para-substituted analogs.

• [1] Banphavichit, V.; Bhanthumnavin, W.; Vilaivan, T. Synthesis of new tridentate chiral aminoalcohols by a multicomponent reaction and their evaluation as ligands for catalytic asymmetric Strecker reaction. Tetrahedron 2007, 63, 8727-8734. View Source